trans-3-Amino-1-methylcyclobutanol hydrochloride
Overview
Description
Trans-3-Amino-1-methylcyclobutanol hydrochloride is a chemical compound with the molecular formula C5H12ClNO and a molecular weight of 137.61 . It is typically stored in an inert atmosphere at temperatures between 2-8°C . The compound appears as a white to pale-yellow to yellow-brown sticky oil to solid .
Molecular Structure Analysis
The IUPAC name for this compound is (1r,3r)-3-amino-1-methylcyclobutan-1-ol hydrochloride . The InChI code is 1S/C5H11NO.ClH/c1-5(7)2-4(6)3-5;/h4,7H,2-3,6H2,1H3;1H/t4-,5-; .Physical And Chemical Properties Analysis
Trans-3-Amino-1-methylcyclobutanol hydrochloride is a white to pale-yellow to yellow-brown sticky oil to solid . It has a molecular weight of 137.61 . The compound should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Transport Mechanism and Cellular Uptake
Trans-3-Amino-1-methylcyclobutanol hydrochloride has been utilized in studies to understand the transport mechanisms of similar compounds in prostate cancer cells. One study investigated the transport mechanism and intracellular fate of Trans-1-amino-3-18F-fluorocyclobutanecarboxylic acid in human prostate cancer, highlighting the role of sodium-dependent and sodium-independent amino acid transporters in cellular uptake. This research contributes to the understanding of how cancer cells metabolize specific compounds, aiding in the development of more effective diagnostic tools (Okudaira et al., 2011).
Synthesis and Physical Chemical Properties
The compound's structural analogues, such as cis- and trans-1-amino-3-hydroxy-3-methylcyclobutanecarboxylic acids, have been synthesized to study their physical chemical properties. These studies provide insights into the compound's conformational restrictions and spatial orientation of functional groups, offering valuable information for the design of bioactive molecules with desired properties (Feskov et al., 2017).
Enzymatic Transformation and Biosynthesis
Research on the enzymatic transformation of alpha-ketoglutarate to (2S,3R)-3-methyl glutamate during acidic lipopeptide biosynthesis has utilized similar cyclobutane-containing compounds. This pathway is crucial for the production of nonribosomal lipopeptides, demonstrating the compound's relevance in understanding and manipulating biological synthesis processes for potential pharmaceutical applications (Mahlert et al., 2007).
Structural Analyses and Conformation Studies
The synthesis of cyclobutane beta-amino acid oligomers and their folding into well-defined conformational structures, like the 12-helical conformation, showcases the importance of trans-3-Amino-1-methylcyclobutanol hydrochloride and its analogues in advancing our understanding of molecular design principles. These studies contribute to the field of peptidomimetics, aiming to develop new materials and drugs with specific biological activities (Fernandes et al., 2010).
Safety And Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and others .
properties
IUPAC Name |
3-amino-1-methylcyclobutan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO.ClH/c1-5(7)2-4(6)3-5;/h4,7H,2-3,6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZQSVGZFSOUXPL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C1)N)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-3-Amino-1-methylcyclobutanol hydrochloride | |
CAS RN |
1523606-23-6 |
Source
|
| Record name | rac-(1s,3r)-3-amino-1-methylcyclobutan-1-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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